Cas no 176386-54-2 (Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-)
176386-54-2 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-
CAS No:176386-54-2
MF:C12H13N
MW:171.238322973251
CID:112367
Update Time:2024-01-24
Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)-
- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 7-(1-methylethyl)- (9CI)
- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 7-(1-methylethyl)-
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- Inchi: 1S/C12H13N/c1-9(2)12(8-13)7-10-5-3-4-6-11(10)12/h3-6,9H,7H2,1-2H3
- InChI Key: WWHHUGXCCBAJNE-UHFFFAOYSA-N
- SMILES: C12C(C(C(C)C)(C#N)C1)=CC=CC=2
Computed Properties
- Exact Mass: 171.10489
- Monoisotopic Mass: 171.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 288.9±29.0 °C(Predicted)
- PSA: 23.79
Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile,7-(1-methylethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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